2-(3-Fluoro-2-methylphenyl)-3-hydroxypyridine, 95%

• IUPAC Name: 2-(3-fluoro-2-methylphenyl)pyridin-3-ol
• InChI: InChI=1S/C12H10FNO/c1-8-9(4-2-5-10(8)13)12-11(15)6-3-7-14-12/h2-7,15H,1H3
• InChI Key: VHMRAERMYPEFBG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1F)C2=C(C=CC=N2)O
• Molecular Formula: C12H10FNO
• DSSTOX Substance ID: DTXSID90682632
• Molecular Weight: 203.21 g/mol
• CAS RN: 1261971-28-1

Description

2-(3-Fluoro-2-methylphenyl)-3-hydroxypyridine, also known as 3-F-2MPH, is an important synthetic intermediate used in the production of a variety of pharmaceuticals, agrochemicals, and other specialty chemicals. It is a powerful reagent used in many organic reactions and is a key component in the synthesis of a wide variety of compounds. 3-F-2MPH is a highly versatile reagent, offering a wide range of reactivity and selectivity in organic synthesis.

Mechanism of Action

The mechanism of action of 2-(3-Fluoro-2-methylphenyl)-3-hydroxypyridine, 95% is based on its ability to act as a nucleophile in organic reactions. It can react with electrophiles such as carbonyl compounds, alkenes, and aromatic compounds to form a variety of products. In addition, 2-(3-Fluoro-2-methylphenyl)-3-hydroxypyridine, 95% can act as a base to deprotonate weak acids such as carboxylic acids and phenols.
Biochemical and Physiological Effects
Due to its reactivity, 2-(3-Fluoro-2-methylphenyl)-3-hydroxypyridine, 95% has been studied for its potential biochemical and physiological effects. Studies have shown that 2-(3-Fluoro-2-methylphenyl)-3-hydroxypyridine, 95% can act as a pro-oxidant, which can lead to the formation of reactive oxygen species (ROS) in biological systems. In addition, 2-(3-Fluoro-2-methylphenyl)-3-hydroxypyridine, 95% has been shown to inhibit the activity of certain enzymes involved in the metabolism of drugs and xenobiotics.

Advantages and Limitations for Lab Experiments

The main advantages of using 2-(3-Fluoro-2-methylphenyl)-3-hydroxypyridine, 95% in laboratory experiments are its high reactivity, high selectivity, and low cost. It is also highly soluble in many organic solvents, making it easy to work with. However, 2-(3-Fluoro-2-methylphenyl)-3-hydroxypyridine, 95% is highly reactive and has the potential to form explosive compounds, so it must be handled with care.

Future Directions

The potential applications of 2-(3-Fluoro-2-methylphenyl)-3-hydroxypyridine, 95% are vast and the research into its properties and reactivity is ongoing. Future research may focus on developing new synthetic methods that utilize 2-(3-Fluoro-2-methylphenyl)-3-hydroxypyridine, 95% as a key intermediate, as well as exploring its potential applications in drug discovery and development. In addition, further research into the biochemical and physiological effects of 2-(3-Fluoro-2-methylphenyl)-3-hydroxypyridine, 95% may lead to new insights into its potential therapeutic effects. Finally, research into the reactivity and selectivity of 2-(3-Fluoro-2-methylphenyl)-3-hydroxypyridine, 95% may lead to the development of new catalysts and reagents for use in organic synthesis.

Synthesis Methods

2-(3-Fluoro-2-methylphenyl)-3-hydroxypyridine, 95% is produced by the reaction of 3-fluoro-2-methylphenol with hydrazine hydrate in the presence of a suitable catalyst. The reaction is carried out in a solvent such as acetonitrile or dimethylformamide and proceeds in a two-step process. The first step involves the formation of an intermediate hydrazone, which is then hydrolyzed to form the desired product. The reaction is relatively fast and the yields are typically in the range of 80-90%.

Scientific Research Applications

2-(3-Fluoro-2-methylphenyl)-3-hydroxypyridine, 95% has been extensively studied for its potential applications in the synthesis of a variety of organic compounds. It has been used in the synthesis of a variety of heterocyclic compounds, such as pyridines, pyrimidines, and pyrazoles, as well as in the synthesis of polymers-based materials. In addition, 2-(3-Fluoro-2-methylphenyl)-3-hydroxypyridine, 95% has been used as a key intermediate in the synthesis of numerous pharmaceuticals and agrochemicals.